Cas no 141269-24-1 (2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI))

2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI)
- methyl (2S,5R)-5-(2-chloroacetyl)oxolane-2-carboxylate
- (2S,5R)-Methyl 5-(2-chloroacetyl)tetrahydrofuran-2-carboxylate
- EN300-37359407
- 141269-24-1
- DTXSID30664290
- Methyl (2S,5R)-5-(chloroacetyl)oxolane-2-carboxylate
- rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate
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- Inchi: InChI=1S/C8H11ClO4/c1-12-8(11)7-3-2-6(13-7)5(10)4-9/h6-7H,2-4H2,1H3/t6-,7+/m1/s1
- InChI Key: JXBHPIHLDKZBAT-RQJHMYQMSA-N
- SMILES: COC([C@@H]1CC[C@H](C(CCl)=O)O1)=O
Computed Properties
- Exact Mass: 206.03463
- Monoisotopic Mass: 206.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 0.9
Experimental Properties
- PSA: 52.6
2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-37359407-2.5g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 2.5g |
$2771.0 | 2025-03-18 | |
Enamine | EN300-37359407-0.25g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 0.25g |
$1300.0 | 2025-03-18 | |
Enamine | EN300-37359407-5.0g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 5.0g |
$4102.0 | 2025-03-18 | |
Enamine | EN300-37359407-10.0g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 10.0g |
$6082.0 | 2025-03-18 | |
Enamine | EN300-37359407-1.0g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 1.0g |
$1414.0 | 2025-03-18 | |
Enamine | EN300-37359407-0.5g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 0.5g |
$1357.0 | 2025-03-18 | |
Enamine | EN300-37359407-0.05g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 0.05g |
$1188.0 | 2025-03-18 | |
Enamine | EN300-37359407-0.1g |
rac-methyl (2R,5S)-5-(2-chloroacetyl)oxolane-2-carboxylate |
141269-24-1 | 95.0% | 0.1g |
$1244.0 | 2025-03-18 |
2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
Additional information on 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI)
Comprehensive Overview of 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) (CAS No. 141269-24-1)
The compound 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI), identified by its CAS No. 141269-24-1, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydrofuran ring and chloroacetyl group, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in the development of novel bioactive molecules.
One of the key reasons for the growing interest in 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) is its potential in drug discovery. The cis-configuration and the presence of a methyl ester moiety enhance its reactivity, allowing it to serve as a building block for more complex structures. Recent studies have highlighted its utility in the synthesis of chiral compounds, which are critical in the production of enantiomerically pure pharmaceuticals. This aligns with the current trend in the pharmaceutical industry towards green chemistry and sustainable synthesis.
In addition to its pharmaceutical applications, CAS No. 141269-24-1 is also explored in material science. The furancarboxylic acid derivative exhibits properties that are beneficial for developing biodegradable polymers. With the increasing global focus on environmental sustainability, researchers are investigating how such compounds can replace petroleum-based materials. This has led to a surge in searches for eco-friendly chemical alternatives, making this compound a topic of interest in both academic and industrial circles.
The synthesis and characterization of 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the stereochemistry and purity of the compound, which are crucial for its application in high-value industries. The demand for high-purity intermediates has grown significantly, driven by the need for precision in drug formulation and material design.
Another area where CAS No. 141269-24-1 is gaining attention is in the field of flavor and fragrance chemistry. The tetrahydrofuran core is a common motif in many natural and synthetic aroma compounds. As consumers become more discerning about the origins and safety of food additives, the use of well-characterized compounds like this one ensures compliance with regulatory standards. This has prompted increased research into its organoleptic properties and potential applications in the food industry.
From a commercial perspective, the availability and scalability of 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) are critical factors. Suppliers and manufacturers are often queried about bulk quantities and custom synthesis options. The compound's stability under various storage conditions is also a frequent topic of discussion, as it impacts logistics and shelf-life. These practical considerations are essential for businesses looking to integrate this chemical into their production processes.
In summary, 2-Furancarboxylic acid,5-(chloroacetyl)tetrahydro-, methyl ester, (2S-cis)- (9CI) (CAS No. 141269-24-1) is a versatile and valuable compound with broad applications across multiple industries. Its relevance to drug discovery, sustainable materials, and flavor chemistry ensures continued interest and research. As advancements in synthetic methodologies and analytical techniques progress, the potential uses of this compound are expected to expand further, solidifying its importance in modern chemistry.
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